Iron boride
Overview
Description
Iron boride, also known as iron monoboride, is an inorganic compound with the chemical formula FeB. It is a grey powder that is insoluble in water and possesses properties of both ceramics and metals. This compound is known for its high hardness, thermal conductivity, and electrical conductivity. It is commonly used as a hardening coating for iron and steel to enhance their mechanical, frictional, and anti-corrosive properties .
Mechanism of Action
Target of Action
Iron boride is a structurally ordered intermetallic compound . Its primary targets are the local electronic structures and surface adsorption properties . The compound’s interaction with these targets provides opportunities for the development of advanced catalysts with superior activity and stability .
Mode of Action
This compound’s mode of action is primarily through its interaction with its targets, which results in changes in the local structural and electronic environment . The manipulation of the iron/boron stoichiometry of iron borides can modulate the resultant magnetic moment . The local coordinative structures and electronic properties of each Fe atom in iron borides, such as charge transfer, electronic distribution, bonding feature, and orbital energy level, are carefully analyzed .
Biochemical Pathways
This compound affects the pathways related to the modulation of local electronic structures and surface adsorption properties . The compound’s interaction with these pathways influences the development of advanced catalysts with superior activity and stability .
Pharmacokinetics
It is known that iron is essential for various physiological processes, including dna metabolism, oxygen transport, and cellular energy generation .
Result of Action
The result of this compound’s action is the modulation of the local electronic structures and surface adsorption properties . This modulation leads to the development of advanced catalysts with superior activity and stability . Additionally, the manipulation of the iron/boron stoichiometry of iron borides can further modulate the resultant magnetic moment .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the manipulation of the iron/boron stoichiometry of iron borides can tune their associated local structural and electronic environment . This tuning can further modulate the resultant magnetic moment .
Preparation Methods
Iron boride can be synthesized through various methods, including thermochemical reactions and high-temperature synthesis routes. One common method involves reacting boron-rich compounds with iron surfaces in a process known as boriding. This can be achieved through gas boriding, molten salt boriding, or pack boriding. Typically, carbon tetraboride or crystalline boron is sintered on the iron surface in a tetrafluoroborate flux, allowing boron atoms to diffuse into the iron substrate at temperatures between 1023 and 1373 K .
Industrial production of this compound often involves the carbothermic reduction of iron oxide with diboron trioxide at high temperatures. This process can produce single-phase nanocrystalline this compound particles, which are characterized using techniques such as X-ray diffraction and scanning electron microscopy .
Chemical Reactions Analysis
Iron boride undergoes various chemical reactions, including oxidation and reduction. In oxidation reactions, this compound can steadily release iron(II) ions, which can induce Fenton reactions. The boron atoms on the surface of this compound act as electron donors, promoting the regeneration of iron(II) from iron(III) species and accelerating the production of hydroxyl radicals . This makes this compound an effective catalyst for the degradation of organic pollutants.
This compound can also participate in substitution reactions, where boron atoms are replaced by other elements or compounds. These reactions typically occur under specific conditions and with the use of common reagents such as halogens or alkali metals.
Scientific Research Applications
Iron boride has a wide range of scientific research applications. In chemistry, it is used as a catalyst for various reactions, including the nitrogen reduction reaction. The combination of iron and boron as active sites can enhance the fixation and reduction of nitrogen, making this compound a promising catalyst for ammonia synthesis .
In biology and medicine, this compound’s ability to generate hydroxyl radicals through Fenton reactions makes it useful for the degradation of refractory organic pollutants. This property is particularly valuable in environmental applications, where this compound can be used to treat contaminated water and soil .
In industry, this compound is commonly used as an additive to produce borated steels and stainless steels. Its high hardness and corrosion resistance make it an ideal material for coating and surface treatment applications .
Comparison with Similar Compounds
Iron boride can be compared with other borides, such as dithis compound, iron tetraboride, and magnesium diboride. Dithis compound (Fe2B) is another common this compound with similar properties but different crystal structures and hardness levels. Iron tetraboride (FeB4) and magnesium diboride (MgB2) are also borides with unique properties and applications.
This compound is harder than dithis compound but more brittle and easily fractured upon impact . Magnesium diboride, on the other hand, is known for its superconducting properties and is used in applications requiring high electrical conductivity .
Biological Activity
Iron borides, particularly FeB and Fe2B, are compounds formed through the reaction of iron and boron. They exhibit a variety of biological activities that have garnered interest in fields such as materials science and biomedical applications. This article explores the biological activity of iron borides, including their synthesis, properties, and potential applications based on recent research findings.
1. Synthesis of Iron Borides
Iron borides can be synthesized through various methods, including solid-state reactions and in-situ synthesis during the fabrication of composite materials. A study demonstrated that mixing iron and boron powders in a 50 at-% ratio can yield different boride phases depending on the temperature and pressure conditions during synthesis .
Table 1: Common Iron Boride Compounds and Their Properties
| Compound | Composition | Hardness (HV) | Applications |
|---|---|---|---|
| FeB | This compound | 150-1500 | Coatings, wear resistance |
| Fe2B | Diboride | 1700+ | Tool materials, cutting edges |
| FeB4 | Tetraboride | High hardness | Potential superconductors |
2.1 Antimicrobial Properties
Recent studies have indicated that iron borides possess antimicrobial properties. For instance, FeB has shown effectiveness against various bacterial strains, making it a candidate for biomedical coatings to prevent infections . The mechanism is thought to involve the release of boron ions, which can disrupt bacterial cell walls.
2.2 Cytocompatibility
The cytocompatibility of iron borides is crucial for their application in biomedical devices. Research has demonstrated that titanium oxide coatings modified with iron ions exhibit enhanced cytocompatibility when combined with iron borides . This suggests that iron borides can be integrated into biomaterials without adversely affecting cell viability.
3.1 Impact Behavior in Composites
A study investigated the impact behavior of iron-based composites reinforced with in-situ synthesized iron borides (Fe2B/FeB). The results showed that these composites exhibited improved hardness but reduced fracture energy due to increased porosity at higher reinforcement ratios . This balance between hardness and toughness is essential for applications requiring durability.
4. Research Findings and Future Directions
Recent findings indicate that the biological activity of iron borides may extend beyond antimicrobial effects to include roles in enhancing osteogenesis and tissue integration. The synthesis conditions significantly influence the properties and biological activities of these compounds, suggesting avenues for tailored applications.
Table 2: Summary of Biological Activities of Iron Borides
Properties
IUPAC Name |
boranylidyneiron |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B.Fe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDVYABSQRRRIOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B#[Fe] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BFe |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9065154 |
Source
|
| Record name | Iron boride (FeB) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
66.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Grey odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Iron boride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/14930 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
12006-84-7 |
Source
|
| Record name | Iron boride (FeB) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12006-84-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Iron boride (FeB) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012006847 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Iron boride (FeB) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Iron boride (FeB) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9065154 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Iron boride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.341 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | iron boride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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